Cas no 35380-71-3 (Estradiol Hemihydrate)

• Product Name: Estradiol Hemihydrate
• CAS No: 35380-71-3
• MF: C₃₆H₅₀O₅
• MW: 562.779211521149
• CID: 315517
• PubChem ID: 154274
• Update Time: 2025-05-19

Estradiol Hemihydrate Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol(17b)-, hydrate (2:1)
• (8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol,hydrate
• ESTRADIOL HEMIHYDRATE
• β-Estradiol hemihydrate
• CXY7B3Q98Z
• UNII-CXY7B3Q98Z
• DTXSID60858948
• SCHEMBL37532
• ESTRADIOL HEMIHYDRATE COMPONENT OF MYFEMBREE
• ESTRADIOL HEMIHYDRATE [ORANGE BOOK]
• ESTRADIOL HEMIHYDRATE [EP MONOGRAPH]
• (17beta)-ESTRA-1,3,5(10)-TRIENE-3,17-DIOL HEMIHYDRATE
• Q27275885
• Estra-1,3,5(10)-triene-3,17beta-diol hydrate (2:1)
• (17.BETA.)-ESTRA-1,3,5(10)-TRIENE-3,17-DIOL HEMIHYDRATE
• ESTRADIOL HEMIHYDRATE [MI]
• beta-Estradiol semihydrate
• beta-Estradiol hemihydrate, VETRANAL(TM), analytical standard
• Estradiol hemihydrate, European Pharmacopoeia (EP) Reference Standard
• 35380-71-3
• ESTRADIOL HEMIHYDRATE (EP MONOGRAPH)
• A822763
• MYFEMBREE COMPONENT ESTRADIOL HEMIHYDRATE
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, hydrate (2:1)
• ESTRADIOL HEMIHYDRATE [WHO-DD]
• Estradiol Hemihydrate (17beta-Estradiol Hemihydrate) 1.0 mg/ml in Acetonitrile (anhydrous substance)
• Estradiol hemihydrate, British Pharmacopoeia (BP) Assay Standard
• Estrasorb (TN)
• D07918
• AC-24744
• beta-Estradiol hemihydrate
• AKOS015896880
• (8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol;hydrate
• ZVVGLAMWAQMPDR-WVEWYJOQSA-N
• DA-53014
• Estradiol Hemihydrate

• MDL： MFCD23102821
• Inchi： 1S/2C18H24O2.H2O/c2*1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20;/h2*3,5,10,14-17,19-20H,2,4,6-9H2,1H3;1H2/t2*14-,15-,16+,17+,18+;/m11./s1
• InChI Key： ZVVGLAMWAQMPDR-WVEWYJOQSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O.O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O.O

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Boiling Point: 445.9°Cat760mmHg
• Flash Point: 209.6°C
• PSA: 49.69000
• LogP: 3.54490

Estradiol Hemihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 60-63-40-64
• Safety Instruction： 53-36/37-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Estradiol Hemihydrate

Estradiol Hemihydrate: A Comprehensive Overview

Estradiol Hemihydrate, also known as Estradiol Hemihydrate (CAS No. 35380-71-3), is a critical compound in the field of endocrinology and pharmaceutical research. This compound is a hemihydrate form of estradiol, a primary estrogen hormone in humans. Its unique chemical structure and biological activity make it a subject of extensive scientific investigation. Recent studies have highlighted its role in various therapeutic applications, particularly in hormone replacement therapy (HRT) and fertility treatments.

The Estradiol Hemihydrate molecule consists of a steroid backbone with hydroxyl and ketone groups, contributing to its potent estrogenic activity. The hemihydrate form ensures stability and bioavailability, making it suitable for pharmaceutical formulations. Researchers have explored its pharmacokinetics, metabolism, and receptor binding affinity, providing deeper insights into its therapeutic potential. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Estradiol Hemihydrate exhibits enhanced bioavailability compared to other estradiol derivatives, making it a preferred choice for oral administration.

In terms of applications, Estradiol Hemihydrate is widely used in hormone replacement therapy to alleviate symptoms of menopause, such as hot flashes and vaginal atrophy. It also plays a crucial role in treating conditions like osteoporosis and hypoestrogenism. Recent advancements in drug delivery systems have enabled the development of sustained-release formulations of Estradiol Hemihydrate, improving patient compliance and reducing side effects.

Moreover, Estradiol Hemihydrate has gained attention in the field of reproductive medicine. Studies have shown its efficacy in assisted reproductive technologies (ART), such as in vitro fertilization (IVF). A 2022 clinical trial highlighted that the use of Estradiol Hemihydrate during the luteal phase significantly improved implantation rates and reduced the risk of miscarriage. These findings underscore its importance in modern fertility treatments.

From a regulatory perspective, Estradiol Hemihydrate is classified as a prescription drug in many countries, requiring strict adherence to guidelines for manufacturing and distribution. The U.S. Food and Drug Administration (FDA) has approved several formulations containing this compound, ensuring their safety and efficacy for public use.

Recent research has also focused on the potential of Estradiol Hemihydrate in personalized medicine. By analyzing genetic variations and hormone receptor profiles, scientists aim to tailor dosages to individual patients, maximizing therapeutic outcomes while minimizing adverse effects. This approach aligns with the growing trend toward precision medicine in healthcare.

In conclusion, Estradiol Hemihydrate (CAS No. 35380-71-3) remains a vital compound in endocrinology and pharmaceutical science. Its versatile applications, coupled with ongoing research into its pharmacological properties, ensure its continued relevance in addressing hormonal imbalances and improving women's health.